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Compound of Interest

Compound Name: Cesium phosphate

Cat. No.: B3367467

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of cesium phosphate, from the initial
discovery of its constituent element, cesium, to its synthesis, properties, and relevance in
modern research and development. This guide is tailored for a technical audience, offering
detailed experimental insights and structured data to support advanced scientific endeavors.

History and Discovery

The history of cesium phosphate is intrinsically linked to the discovery of the element cesium.
There is no singular "discovery" event for the cesium phosphate salt, as it was likely first
synthesized through standard chemical reactions following the isolation and characterization of
cesium and its common salts.

The Discovery of Cesium (1860)

Cesium (Cs) was the first element to be discovered using the method of spectroscopy, a
groundbreaking analytical technique developed a year prior. In 1860, German scientists Robert
Bunsen and Gustav Kirchhoff were analyzing the mineral water from Durkheim, Germany.[1][2]
[3] Using their newly invented spectroscope, they observed two distinct bright blue lines in the
emission spectrum that did not correspond to any known element.[4][5] They correctly
concluded that they had identified a new alkali element. The name "cesium" was derived from
the Latin word caesius, meaning "sky-blue," in honor of these characteristic spectral lines.[1][4]

[5]16]
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Bunsen and Kirchhoff were able to precipitate and isolate various salts of the new element,
including cesium chloride and cesium carbonate, from large volumes of the mineral water.[4][7]

Isolation of Elemental Cesium (1882)

While Bunsen and Kirchhoff discovered the element, they were unable to isolate it in its pure
metallic form. That achievement belongs to the Swedish chemist Carl Theodor Setterberg who,
in 1882, successfully isolated elemental cesium by performing electrolysis on a molten mixture
of cesium cyanide (CsCN) and barium cyanide.[1][7][8]

First Synthesis of Cesium Phosphate

The first documented synthesis of cesium phosphate (Cs3POa) is not clearly recorded in
historical literature. However, its creation would have been a straightforward chemical process
for 19th-century chemists once cesium hydroxide or cesium carbonate became available. The
synthesis would have followed a classic acid-base neutralization reaction by reacting a cesium
base with phosphoric acid. Modern synthesis methods still rely on this fundamental principle.

Physicochemical and Quantitative Data

This section summarizes the key physical and chemical properties of elemental cesium and its
most common phosphate salt, tricesium phosphate (Cs3POa).

ies of El | Cesium

Property Value Reference(s)
Atomic Number 55 [519]

Atomic Mass 132.905 u [5]

Melting Point 28.5 °C (83.3 °F) [5][6][9]
Boiling Point 671 °C (1,240 °F) [6]

Density 1.873 g/cm3 (at 20 °C) [6]

Electronegativity

0.79 (Pauling Scale)

[°]

Appearance

Silvery-golden, soft metal

[6]19]

Stable Isotope

133Cs (only one)

[9]
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Properties of Tricesium Phosphate

Property Value Reference(s)
Chemical Formula Cs3POs [8]

Molar Mass 493.69 g/mol [8]
Appearance White, crystalline solid

Solubility Highly soluble in water [8]

CAS Number 17893-64-0 [8]

PubChem CID 9827043 [10]

Experimental Protocols

While specific historical protocols are unavailable, the following section details a modern,
generalized methodology for the synthesis and characterization of cesium phosphate,
adapted from established procedures for other metal phosphates.

Synthesis of Tricesium Phosphate (Cs3zPO4) via Wet
Precipitation

This protocol describes the synthesis of tricesium phosphate from the reaction of a soluble
cesium salt with a soluble phosphate salt in an aqueous solution.

Materials:

Cesium Nitrate (CsNOs) or Cesium Carbonate (Cs2CO3)

Diammonium Phosphate ((NH4)2HPOa4)

Ammonium Hydroxide (NH4OH) solution (e.g., 0.1 M)

Deionized Water

Filtration apparatus (e.g., Buchner funnel)

Drying oven
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 Calcination furnace
e pH meter
Procedure:
e Prepare Precursor Solutions:
o Prepare a 0.3 M aqueous solution of Cesium Nitrate.
o Prepare a 0.2 M aqueous solution of Diammonium Phosphate.
» Reaction/Precipitation:
o Place the Cesium Nitrate solution in a reaction vessel equipped with a magnetic stirrer.

o Slowly add the Diammonium Phosphate solution dropwise into the cesium solution while
stirring vigorously at room temperature.

o Use a pH meter to monitor the reaction mixture. Add Ammonium Hydroxide solution as
needed to maintain the pH at approximately 8 to ensure the precipitation of the desired
phosphate species. A white precipitate of cesium phosphate will form.

e Aging the Precipitate:

o After the addition is complete, continue stirring the mixture for 6-8 hours to allow the
precipitate to age and ensure the reaction goes to completion.

e Filtration and Washing:
o Filter the white suspension using a Buichner funnel.

o Wash the collected precipitate several times with deionized water to remove any
unreacted ions and byproducts.

e Drying and Calcination:

o Transfer the washed precipitate to a crucible and dry it in an oven at 120°C for 8-12 hours.
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o Calcine the dried powder in a furnace at a high temperature (e.g., 900-1000°C) for 5 hours
to form the crystalline tricesium phosphate powder.

Characterization Methods

1. X-Ray Diffraction (XRD):
e Purpose: To confirm the crystalline phase and purity of the synthesized powder.

o Methodology: The calcined Cs3sPOa powder is analyzed using a powder X-ray diffractometer.
The resulting diffraction pattern is compared with standard patterns from crystallographic
databases (e.g., JCPDS) to identify the phase and check for impurities.

2. Fourier-Transform Infrared Spectroscopy (FTIR):
o Purpose: To identify the functional groups present, specifically the phosphate (PO43~) group.

o Methodology: A small amount of the sample is mixed with KBr and pressed into a pellet, or
analyzed directly using an ATR accessory. The FTIR spectrum is recorded, and the
characteristic vibrational bands for the P-O bonds of the phosphate group are identified.

3. Scanning Electron Microscopy (SEM):

e Purpose: To analyze the morphology, particle size, and surface characteristics of the
synthesized powder.

o Methodology: The powder is mounted on a sample holder and sputter-coated with a
conductive material (e.g., gold). The sample is then imaged in the SEM to observe its
microstructure.

Applications and Relevance in Drug Development

While tricesium phosphate itself is not a common pharmaceutical ingredient, cesium salts and
phosphate compounds are highly relevant to researchers in the life sciences and drug
development.

Cesium Salts in Organic Synthesis
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For drug development professionals, the most significant application of cesium is the use of its

salts—particularly cesium carbonate (Cs2COs) and cesium fluoride (CsF)—as reagents in

organic synthesis. These salts are favored for their ability to promote a variety of chemical

reactions under mild conditions, often leading to higher yields and better selectivity.[5][9]

Key applications include:

Palladium-Catalyzed Coupling Reactions: Cesium salts are widely used as bases in critical
C-C and C-N bond-forming reactions like the Suzuki and Buchwald-Hartwig couplings, which
are fundamental in the synthesis of complex drug molecules.[5][9]

Nucleophilic Substitution: They serve as effective bases in O-alkylation, N-alkylation, and
other substitution reactions, which are common steps in synthesizing pharmaceutical
intermediates.[5]

Chemoselectivity: The "cesium effect” can influence the outcome of a reaction, allowing
chemists to selectively target one functional group over another, a powerful tool in
constructing complex molecular architectures.[7]

Pharmacological and Research Applications

Neuroscience Research: Cesium chloride (CsCl) is a valuable tool in neurophysiology as it
can block certain potassium ion channels, allowing researchers to study the function of other
channels in isolation.[4]

Psychopharmacology Studies: Early research investigated the effects of cesium on the
central nervous system, noting that it increases serotonin turnover and neurotransmitter
release, with potential (though unproven in humans) applications in treating psychological
disorders.[6][11]

Density-Gradient Centrifugation: In molecular biology, CsCl is used to separate DNA, RNA,
and other nucleic acids based on their density.[4]

Phosphate Compounds in Drug Delivery

Phosphorus-containing compounds are integral to modern medicine.[12] While cesium

phosphate is not directly used, other biocompatible metal phosphates, such as tricalcium
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phosphate (TCP), are extensively used in drug delivery and tissue engineering due to their
similarity to the mineral component of bone.[1][2][13][14][15][16][17] They can be formulated
into scaffolds or nanoparticles to facilitate the controlled release of therapeutic agents.[16]

Visualized Workflows and Timelines

The following diagrams, rendered using the DOT language, illustrate key logical and
experimental flows related to cesium phosphate.

19th Century Discoveries

1882: Isolation of via Electrolysis of Molten CSCN
Elemental Cesium (Setterberg)

precedes

First Synthesis of Cesium Phosphate

Spectroscopic Analysis leads to Isolation of Cesium Salts [WELEERA Availability of Cesium Hydroxide Reaction with Formation of
(Bunsen & Kirchhoff) (Chloride, Carbonate) or Carbonate Phosphoric Acid Cesium Phosphate (Cs3POa)

1860: Discovery of Cesium

Click to download full resolution via product page

Caption: A timeline illustrating the key milestones from the discovery of cesium to the logical
pathway for the first synthesis of cesium phosphate.
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Caption: A generalized experimental workflow for the synthesis and subsequent
characterization of crystalline cesium phosphate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cesium Phosphate:
History, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3367467#history-and-discovery-of-cesium-
phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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